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Compound of Interest

Compound Name: Methyl 4-bromocrotonate

Cat. No.: B106362 Get Quote

Technical Support Center: Safe Handling of
Methyl 4-bromocrotonate
This guide provides essential information for researchers, scientists, and drug development

professionals on safely handling Methyl 4-bromocrotonate, a lachrymatory and corrosive

organic compound. Adherence to these protocols is critical to ensure personal safety and the

integrity of your research.

Frequently Asked Questions (FAQs)
Q1: What is Methyl 4-bromocrotonate and why is it considered hazardous?

Methyl 4-bromocrotonate (CAS No. 1117-71-1) is a useful synthetic intermediate in

pharmaceutical chemistry, particularly in the synthesis of irreversible inhibitors for certain

tyrosine kinases with anti-tumor activity.[1] However, it is a lachrymatory agent, meaning it

causes irritation and tearing of the eyes.[2] It is also classified as a corrosive substance that

can cause severe skin burns and eye damage.[2][3] Inhalation may cause respiratory irritation.

[3]

Q2: What are the key physical and chemical properties of Methyl 4-bromocrotonate?

Understanding the properties of Methyl 4-bromocrotonate is crucial for its safe handling. Key

data is summarized in the table below.
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Property Value

Molecular Formula C5H7BrO2[1]

Molecular Weight 179.01 g/mol [1]

Appearance Transparent, slightly yellow to brown liquid[1]

Boiling Point 83-85 °C @ 13 mmHg[1]

Density 1.522 g/mL at 25 °C[1]

Flash Point 92 °C (197.6 °F) - closed cup[4]

Solubility
Soluble in organic solvents like

dichloromethane, chloroform, and ethanol.[1]

Vapor Pressure 0.358 mmHg at 25 °C[1]

Storage Temperature 2-8 °C[1][4]

Q3: What immediate actions should be taken in case of accidental exposure to Methyl 4-
bromocrotonate?

Rapid response is critical to mitigate harm from exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.[1][5]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes.[1][6] Remove contaminated clothing and shoes.[5][6] Seek medical attention if

irritation persists.[1]

Inhalation: Move the exposed person to fresh air at once.[1][5] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water. Seek immediate medical

attention.[3]

Troubleshooting Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://static.cymitquimica.com/products/54/pdf/sds-OR10966.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://static.cymitquimica.com/products/54/pdf/sds-OR10966.pdf
https://www.benchchem.com/product/b106362?utm_src=pdf-body
https://www.benchchem.com/product/b106362?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://www.cdhfinechemical.com/images/product/msds/37_1306677343_METHYL-4-BROMO-CROTONATECASNO-1117-71-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1306677343_METHYL-4-BROMO-CROTONATECASNO-1117-71-1-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem: I can smell a sharp, irritating odor in the lab, even though the container of Methyl 4-
bromocrotonate is closed.

Possible Cause: The container may not be properly sealed, or there might be a small,

undetected leak. The lachrymatory nature of the compound means even small amounts of

vapor can cause irritation.

Solution:

Ensure you are wearing appropriate Personal Protective Equipment (PPE), including

safety goggles, a lab coat, and chemical-resistant gloves.

Work within a certified chemical fume hood.

Carefully inspect the container for any signs of damage or improper sealing.

If a leak is suspected, place the container in a secondary, sealed container.

Wipe the exterior of the primary container and the surrounding area with a suitable

decontamination solution (see spill cleanup protocol).

Problem: My eyes started tearing and stinging while I was working with Methyl 4-
bromocrotonate in the fume hood.

Possible Cause: The fume hood may not be functioning correctly, or your working technique

may be creating eddies that draw vapors out of the hood. It's also possible your PPE,

specifically eye protection, is inadequate.

Solution:

Immediately move away from the fume hood to a source of fresh air.

If symptoms persist, use an emergency eyewash station.

Verify the fume hood's certification and airflow. Ensure the sash is at the appropriate

height.
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Review your experimental setup to ensure it does not obstruct airflow. Keep all work at

least 6 inches inside the hood.

Ensure you are wearing tightly sealed chemical splash goggles and consider using a face

shield for added protection.

Experimental Protocols
Safe Handling and Storage Protocol

Engineering Controls: All handling of Methyl 4-bromocrotonate must be conducted in a

certified chemical fume hood.[7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn

over goggles when there is a risk of splashing.[7][8]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[7][9] Inspect

gloves before each use and replace them immediately if contaminated or damaged.

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

[9]

Storage: Store Methyl 4-bromocrotonate in a tightly closed container in a cool, dry, well-

ventilated area, away from incompatible materials such as strong oxidizing agents, acids,

and bases.[2][10] Recommended storage is at 2-8°C.[1][4]

Dispensing: When transferring the liquid, use a syringe or pipette within the fume hood to

minimize vapor release.

Spill Decontamination Protocol

Given that Methyl 4-bromocrotonate is an α,β-unsaturated ester, it is susceptible to

nucleophilic attack (Michael addition).[11][12] A mild nucleophilic solution can be used for

decontamination.
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Evacuate and Secure: Evacuate all non-essential personnel from the spill area. Restrict

access and ensure adequate ventilation (if safe to do so without spreading vapors).

Don Appropriate PPE: Wear the full PPE ensemble as described above, including respiratory

protection if the spill is large or in a poorly ventilated area.

Contain the Spill: For small spills, absorb the liquid with an inert absorbent material like

vermiculite, sand, or commercial sorbent pads.[4]

Neutralize (for residual amounts):

Prepare a fresh 5-10% aqueous solution of sodium bisulfite or sodium thiosulfate. These

mild nucleophiles will react with the α,β-unsaturated system to form non-lachrymatory

adducts.

Carefully apply the neutralizing solution to the spill area after the bulk of the liquid has

been absorbed.

Allow a contact time of at least 30 minutes.

Clean Up:

Collect the absorbed material and any contaminated items into a labeled, sealed container

for hazardous waste disposal.

Wipe the spill area with the neutralizing solution, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to your

institution's guidelines.
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Workflow for Handling Methyl 4-bromocrotonate
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Caption: A typical experimental workflow for safely handling Methyl 4-bromocrotonate.
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Troubleshooting Logic for a Chemical Spill
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Caption: A decision-making flowchart for responding to a Methyl 4-bromocrotonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

2. fishersci.es [fishersci.es]

3. cdhfinechemical.com [cdhfinechemical.com]

4. static.cymitquimica.com [static.cymitquimica.com]

5. First Aid: Chemical Exposure | UMass Memorial Health [ummhealth.org]

6. ehs.princeton.edu [ehs.princeton.edu]

7. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and
Safety | Brandeis University [brandeis.edu]

8. 7.4.4 Eye and Skin Absorption | Environment, Health and Safety [ehs.cornell.edu]

9. solubilityofthings.com [solubilityofthings.com]

10. fishersci.com [fishersci.com]

11. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]

12. uomosul.edu.iq [uomosul.edu.iq]

To cite this document: BenchChem. [Addressing lachrymatory properties of Methyl 4-
bromocrotonate during handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106362#addressing-lachrymatory-properties-of-
methyl-4-bromocrotonate-during-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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